Cas no 831211-59-7 (N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide)

• Product Name: N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide
• CAS No: 831211-59-7
• MF: C₁₇H₁₉N₅O₂S₂
• MW: 389.49506020546
• CID: 6259935
• PubChem ID: 2146793
• Update Time: 2025-05-20

N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1-((1-phenyl-1H-tetrazol-5-yl)thio)propan-2-yl)benzenesulfonamide
• N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide
• N-{2-methyl-1-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propan-2-yl}benzenesulfonamide
• F1737-0020
• 831211-59-7
• SR-01000294880-1
• SR-01000294880
• AKOS002858849

• Inchi： 1S/C17H19N5O2S2/c1-17(2,19-26(23,24)15-11-7-4-8-12-15)13-25-16-18-20-21-22(16)14-9-5-3-6-10-14/h3-12,19H,13H2,1-2H3
• InChI Key： BITHGMIXMIJJNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C)(C)CSC1=NN=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 389.09801721g/mol
• Monoisotopic Mass: 389.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Additional information on N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide

Research Briefing on N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide (CAS: 831211-59-7)

Recent studies have highlighted the growing interest in the chemical compound N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide (CAS: 831211-59-7) due to its potential applications in medicinal chemistry and drug development. This sulfonamide derivative, characterized by its unique tetrazole and benzenesulfonamide moieties, has shown promising biological activities, particularly in the modulation of enzyme functions and receptor interactions. The compound's structural complexity and pharmacological properties make it a subject of intensive research in the field of chemical biology and pharmaceutical sciences.

One of the key areas of investigation revolves around the compound's mechanism of action. Preliminary studies suggest that N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to elucidate the binding affinity and specificity of the compound, revealing a high degree of selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent findings have explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide could induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The research team employed cell viability assays, flow cytometry, and Western blot analysis to confirm the compound's pro-apoptotic effects and its ability to downregulate key proteins in the PI3K/AKT/mTOR cascade. These findings suggest that the compound may serve as a lead structure for the development of novel anticancer agents, particularly for tumors with dysregulated PI3K signaling.

Another significant aspect of the research focuses on the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) of N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide in rodent models. The results indicated favorable oral bioavailability and a moderate half-life, supporting its potential as an orally administered therapeutic agent. However, the study also identified certain metabolic liabilities, such as rapid glucuronidation, which may necessitate structural modifications to optimize its drug-like properties.

Despite these promising findings, challenges remain in the development of N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide as a therapeutic agent. For instance, its synthetic route is complex, requiring multi-step organic transformations with relatively low yields, as detailed in a 2023 Organic Process Research & Development publication. Researchers are actively exploring more efficient synthetic methodologies, including catalytic approaches and flow chemistry, to address these scalability issues. Furthermore, the compound's toxicity profile and off-target effects require comprehensive evaluation in preclinical models to ensure its safety for human use.

In conclusion, N-[2-methyl-1-(1-phenyltetrazol-5-yl)sulfanylpropan-2-yl]benzenesulfonamide (CAS: 831211-59-7) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with ongoing advancements in synthetic and medicinal chemistry, position it as a valuable candidate for further investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its potency and selectivity, as well as translational studies to assess its therapeutic potential in disease models. The compound's journey from bench to bedside will undoubtedly contribute to our understanding of sulfonamide-based therapeutics and their applications in modern medicine.